Cas no 538-58-9 (1,5-Diphenylpenta-1,4-dien-3-one)

1,5-Diphenylpenta-1,4-dien-3-one Properties

Names and Identifiers

• 1,5-Diphenylpenta-1,4-dien-3-one
• 1,5-DIPHENYL-1,4-PENTADIEN-3-ONE
• 1,5-DIPHENYL-3-PENTADIENONE
• 1,5-DIPHENYL-PENTA-1,4-DIEN-3-ONE
• AKOS 213-33
• DBA
• DIBENZAL ACETONE
• DISTYRYL KETONE
• TRANS,TRANS-1,5-DIPHENYL-1,4-PENTADIEN-3-ONE
• TRANS,TRANS-1,5-DIPHENYLPENTA-1,4-DIEN-3-ONE
• TRANS,TRANS-DIBENZALACETONE
• TRANS,TRANS-DIBENZYLIDENEACETONE
• TRANS,TRANS-DISTYRYL KETONE
• (1E,4E)-1,5-Diphenyl-1,4-pentadien-3-one
• 1,4-Pentadien-3-one, 1,5-diphenyl-
• 1,5-Diphenyl-1,4-pentadiene-3-one
• 1,5-diphenyl-4-pentadien-3-one
• Bis(2-phenylvinyl) ketone
• Styrol ketone
• 1,5-Diphenyl-3-Pentadieneone
• DIBENZYLIDENEACETONE
• 1,3-Dibenzylideneacetone
• 1,5-diphenyl pent-1,4-diene-3-one
• 1,5-diphenylpenten-1,4-dien-3-one
• Di(2-phenylvinyl) ketone
• +Expand

• MDL： MFCD00004790
• InChIKey： WMKGGPCROCCUDY-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H14O/c18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16/h1-14H
• SMILES： O=C(/C=C/C1=CC=CC=C1)/C=C/C2=CC=CC=C2

Computed Properties

• Exact Mass: 234.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Heavy Atom Count: 18
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.98230
• PSA: 17.07000
• Refractive Index: 1.5000 (estimate)
• Boiling Point: 400.7°C at 760 mmHg
• Melting Point: 107-113 °C
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• Solubility: Insoluble in water
• Density: 1.0477 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone